5-((3-Bromophenyl)(4-phenylpiperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3-bromophenyl)-(4-phenylpiperazin-1-yl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H24BrN5OS/c1-2-19-25-23-29(26-19)22(30)21(31-23)20(16-7-6-8-17(24)15-16)28-13-11-27(12-14-28)18-9-4-3-5-10-18/h3-10,15,20,30H,2,11-14H2,1H3
• InChI Key: GUEUJCRVIDHDFV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)Br)N4CCN(CC4)C5=CC=CC=C5)O
• Molecular Formula: C23H24BrN5OS
• Molecular Weight: 498.4 g/mol
• CAS No.: 887219-53-6

Description

5-((3-Bromophenyl)(4-phenylpiperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C23H24BrN5OS and its molecular weight is 498.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Inhibition of Lipoxygenase

• Research Focus : Synthesized derivatives of this compound have shown potential as inhibitors of 15-lipoxygenase (15-LO), an enzyme involved in the metabolism of fatty acids. Specifically, compounds with 1-methylpiperazine and 1-ethylpiperazine exhibited notable inhibitory activities (Asghari et al., 2016).

Antimicrobial Activities

• Research Focus : Some derivatives of this compound have been synthesized and tested for their antimicrobial properties. The studies demonstrate that these derivatives can exhibit good to moderate activities against various microorganisms (Bektaş et al., 2007).

Structural Characterization for Analgesic Properties

• Research Focus : The structural characterization of related isothiazolopyridines has been conducted to understand their potential as analgesics. The molecular structures and packing influenced by various interactions were analyzed to correlate with analgesic action (Karczmarzyk & Malinka, 2008).

Mechanism of Cyclisation in Related Compounds

• Research Focus : A study focusing on the mechanism of cyclisation of N-(1,2,4-triazol-3-yl)hydrazonyl bromides to form triazolotriazoles, which is relevant to the chemical behavior of this compound, has been conducted. This research provides insights into the chemical processes involving related structures (Hegarty et al., 1974).

Synthesis of Related Antimicrobial Agents

• Research Focus : The synthesis of novel 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles bearing pyrazole was studied, displaying potent antimicrobial agents. This research contributes to the understanding of the synthesis and potential applications of similar triazole derivatives (Reddy et al., 2010).

Mechanism of Action

Target of Action

The compound contains a piperazine ring, which is a common structural motif found in many pharmaceuticals due to its ability to positively modulate the pharmacokinetic properties of a drug substance . Piperazine can be found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .

Biochemical Pathways

Without specific information on the compound’s targets, it’s difficult to say which biochemical pathways might be affected. Compounds containing a piperazine ring have been found to affect a variety of pathways, depending on their specific targets .

Pharmacokinetics

The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on its specific chemical structure. Piperazine derivatives are generally well absorbed and distributed in the body .